5-bromo-2-hydroxybenzaldehyde 9H-fluoren-9-ylidenehydrazone

• IUPAC Name: 4-bromo-2-[(E)-(fluoren-9-ylidenehydrazinylidene)methyl]phenol
• InChI: InChI=1S/C20H13BrN2O/c21-14-9-10-19(24)13(11-14)12-22-23-20-17-7-3-1-5-15(17)16-6-2-4-8-18(16)20/h1-12,24H/b22-12+
• InChI Key: YUAUIPHIWKOMRY-WSDLNYQXSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=CC=CC=C3C2=NN=CC4=C(C=CC(=C4)Br)O
• Isomeric SMILES: C1=CC=C2C(=C1)C3=CC=CC=C3C2=N/N=C/C4=C(C=CC(=C4)Br)O
• Molecular Formula: C20H13BrN2O
• Molecular Weight: 377.2 g/mol

Description

5-bromo-2-hydroxybenzaldehyde 9H-fluoren-9-ylidenehydrazone (BHBFH) is a chemical compound that has been extensively studied for its potential use in scientific research. This compound has shown promising results in various studies, and its unique chemical structure makes it an ideal candidate for further research.

Mechanism of Action

The mechanism of action of 5-bromo-2-hydroxybenzaldehyde 9H-fluoren-9-ylidenehydrazone is not fully understood, but it is believed to work by inhibiting various cellular processes such as DNA replication and protein synthesis. This compound has also been shown to induce apoptosis in cancer cells by activating caspase enzymes.
Biochemical and Physiological Effects:
This compound has been shown to have both biochemical and physiological effects. Biochemically, this compound has been shown to inhibit the activity of various enzymes and proteins involved in cellular processes. Physiologically, this compound has been shown to induce apoptosis in cancer cells and target specific cells and tissues in drug delivery systems.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-bromo-2-hydroxybenzaldehyde 9H-fluoren-9-ylidenehydrazone is its unique chemical structure, which makes it an ideal candidate for various scientific research applications. This compound also has fluorescent properties, making it useful for biological imaging studies. However, one limitation of this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are many future directions for research involving 5-bromo-2-hydroxybenzaldehyde 9H-fluoren-9-ylidenehydrazone. One potential area of research is the development of new cancer treatments using this compound as a component. Additionally, this compound could be further studied for its potential use in drug delivery systems and biological imaging. Further research is also needed to fully understand the mechanism of action of this compound and its potential side effects.

Synthesis Methods

5-bromo-2-hydroxybenzaldehyde 9H-fluoren-9-ylidenehydrazone can be synthesized through a multistep process involving the reaction of 5-bromo-2-hydroxybenzaldehyde with 9H-fluoren-9-ylidenehydrazine. The reaction is typically carried out in the presence of a catalyst and under controlled conditions to ensure maximum yield and purity.

Scientific Research Applications

5-bromo-2-hydroxybenzaldehyde 9H-fluoren-9-ylidenehydrazone has been studied for its potential use in various scientific research applications, including cancer treatment, drug delivery systems, and biological imaging. In cancer treatment, this compound has shown promising results in inhibiting the growth of cancer cells and inducing apoptosis. This compound has also been used as a component in drug delivery systems due to its ability to target specific cells and tissues. Additionally, this compound has been used in biological imaging studies due to its fluorescent properties.